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Introduction

Monosodium glutamate (MSG) is a neurotoxic agent that, when administered to neonatal
rodents, can induce a reliable model of obesity.[1][2] This model is characterized by the
destruction of neurons in the arcuate nucleus of the hypothalamus, a critical region for
regulating energy homeostasis.[1][3] The resulting neuronal loss impairs insulin and leptin
signaling, leading to a metabolic syndrome-like state that includes obesity, hyperinsulinemia,
and insulin resistance.[1][4][5] This chemically-induced obesity model is a valuable tool for
studying the pathophysiology of obesity and for the preclinical evaluation of anti-obesity
therapeutics. Unlike genetic models or those induced by a high-fat diet, MSG-induced obesity
is often not associated with hyperphagia, allowing for the investigation of obesity mechanisms
independent of excessive food intake.[6][7]

Mechanism of MSG-Induced Obesity
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Neonatal administration of MSG leads to the selective destruction of neurons in the
hypothalamus, particularly in the arcuate nucleus (ARC) and ventromedial hypothalamus
(VMH).[1][2] These regions are crucial for integrating peripheral signals regarding energy
status, such as insulin and leptin, to regulate food intake and energy expenditure. The loss of
these neurons disrupts the normal functioning of the hypothalamic-pituitary axis.[2] This
disruption leads to a cascade of metabolic dysfunctions, including vagal hyperactivity and
sympathetic-adrenal hypoactivity, which favor nutrient storage and reduced energy
expenditure.[2] The key outcomes are increased adiposity, hyperinsulinemia, and impaired
glucose tolerance, which develop as the animals mature.[1][4]

Experimental Protocols

The following protocols are synthesized from various published studies to provide a
comprehensive guide for inducing obesity in rodents using MSG. The most common and
reportedly reliable method involves subcutaneous injections in neonatal animals.[6][7][8]

Protocol 1: Subcutaneous Administration of MSG to
Neonatal Mice

This protocol is adapted from studies demonstrating a high success rate in inducing obesity.[6]

[7]

Materials:

e Monosodium glutamate (MSG) powder

o Sterile saline solution (0.9% NaCl)

o Sterile 1 mL syringes with 27-30 gauge needles

» 70% ethanol for disinfection

e Heating pad or lamp to maintain the pups' body temperature
e Animal scale (0.01 g accuracy)

o Breeding pairs of mice (e.g., C57BL/6, NMRI, or Swiss albino strains)[9][10]
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Procedure:
e Preparation of MSG Solution:

o Prepare a sterile solution of MSG in saline. A common concentration is 40 mg/mL. To
prepare, dissolve 4 g of MSG in 100 mL of sterile saline.

o Ensure the MSG is fully dissolved. The solution should be prepared fresh and can be filter-
sterilized using a 0.22 um filter for optimal sterility.

e Animal Handling and Dosing:

[e]

Identify newborn pups on postnatal day 1 (P1). Pups should remain with their mother
throughout the injection period.

o On postnatal days 2, 4, 6, 8, 10, 12, and 14, administer MSG subcutaneously.[11] Some
protocols suggest daily injections for the first 5-8 days of life.[3]

o The recommended dose is 4 mg of MSG per gram of body weight (4 mg/g or 4 g/kg).[10]
[11][12]

o Weigh each pup individually to calculate the precise volume of MSG solution to inject. For
a 40 mg/mL solution, the injection volume will be 0.1 mL per 1 g of body weight.

o To perform the injection, gently lift the pup and create a tent of skin on its back. Insert the
needle into the subcutaneous space and inject the calculated volume.

o Return the pup to its mother immediately after the injection. Use a heating pad or lamp to
keep the pups warm when they are temporarily removed from the nest.

o Control Group:

o A control group of pups should be injected with an equivalent volume of sterile saline
solution following the same schedule.[11]

e Post-Injection Monitoring and Weaning:
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o Monitor the pups daily for any adverse reactions and for mortality. Some studies report a
mortality rate of around 16%.[6][7]

o Wean the pups at 21 days of age.[11] House them in standard cages with ad libitum
access to standard chow and water.

o Confirmation of Obesity Phenotype:
o The obese phenotype typically develops by 8-12 weeks of age.
o Monitor body weight weekly.

o At the end of the study period (e.g., 16-20 weeks), assess for obesity markers such as:

Increased body mass index (BMI) and Lee index.[11]

Increased weight of epididymal and other fat pads.[6]

Measurement of carcass lipid content.[6]

Biochemical analyses of blood for glucose, insulin, triglycerides, and cholesterol levels.
[4][12]

Glucose and insulin tolerance tests.[1]

Protocol 2: Intraperitoneal Administration of MSG to
Neonatal Rats

This protocol is an alternative to subcutaneous injection, primarily used in rats.
Materials:

e Same as in Protocol 1.

o Breeding pairs of rats (e.g., Wistar or Sprague-Dawley strains).[9][12]
Procedure:

e Preparation of MSG Solution:
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o Prepare a sterile MSG solution as described in Protocol 1.

e Animal Handling and Dosing:

[e]

For newborn rat pups, administer MSG intraperitoneally for the first 5 days of life.[4]

o

The dosage can range from 2 to 4 mg/g of body weight. A dose of 4 mg/g has been shown
to be effective in inducing obesity.[4]

o

Weigh each pup and calculate the injection volume.

[¢]

To perform the intraperitoneal injection, hold the pup securely and insert the needle into
the lower abdominal quadrant, avoiding the internal organs.

o Control Group:

o Inject a control group with sterile saline.
e Post-Injection Monitoring and Weaning:

o Follow the same monitoring and weaning procedures as in Protocol 1.
o Confirmation of Obesity Phenotype:

o Assess the development of obesity as described in Protocol 1.

Data Presentation

The following tables summarize quantitative data from representative studies on MSG-induced
obesity.

Table 1. Summary of MSG Administration Protocols and Outcomes in Mice
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Parameter

Study 1

Study 2

Rodent Strain

CFLP Mice[6][7]

NMRI and C57BL/6 Mice[10]

Administration Route

Subcutaneous[6][7]

Subcutaneous[10]

MSG Dose

3 mg/g body weight[6][7]

4 mg/g body weight[10]

Administration Schedule

Postnatal days 1, 2, 3, 6, 7,
8[6][7]

Postnatal days 2 to 8[10]

Age at Outcome Assessment

20-30 weeks[6]

16 weeks[10]

Key Outcomes

~120% increase in carcass
lipid content; increased
epididymal fat pad weight in

males.[6]

Significantly increased fat to
body weight ratio in both
strains.[10]

Table 2: Summary of MSG Administration Protocols and Outcomes in Rats

Parameter

Study 1

Study 2

Rodent Strain

Spontaneously Hypertensive
Rats (SHR)[4]

Wistar Rats[11][12]

Administration Route

Intraperitoneal[4]

Subcutaneous[11][12]

MSG Dose

4 mg/g body weight[4]

4 g/kg (4 mg/g) body
weight[11][12]

Administration Schedule

First 5 days of life[4]

Alternate days from birth to
day 14[11][12]

Age at Outcome Assessment

14 months[4]

70 days[11]

Key Outcomes

Developed obesity, impaired
glucose tolerance,
hyperinsulinemia, and

hypertriglyceridemia.[4]

Increased BMI and Lee's

index; considered obese.[11]

Visualizations
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Caption: Workflow for inducing obesity in rodents using neonatal MSG administration.
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Caption: Simplified signaling pathway of MSG-induced obesity in rodents.
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BENGH@ Methodological & Application

Check Availability & Pricing

[https://www.benchchem.com/product/b12657347/docs#application-notes-and-protocols-for-
inducing-obesity-in-rodents-using-monosodium-glutamate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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